![molecular formula C25H21N3O4 B7709454 N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide](/img/structure/B7709454.png)
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide
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Overview
Description
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide, also known as HMQN, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. HMQN is a member of the quinoline family and is synthesized by the reaction of 2-hydroxy-6-methylquinoline with 3-nitrobenzoyl chloride and o-toluidine. The purpose of
Mechanism of Action
The mechanism of action of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide is not fully understood. However, it is believed that this compound exerts its anticancer effects by inducing apoptosis in cancer cells. It is also believed that this compound exerts its antimicrobial effects by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as topoisomerase and carbonic anhydrase. Additionally, this compound has been shown to induce DNA damage in cancer cells. This compound has also been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide in lab experiments is its wide range of potential applications. Additionally, this compound is relatively easy to synthesize and purify. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous environments.
Future Directions
There are several future directions for research on N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide. One area of research could focus on further elucidating the mechanism of action of this compound. Another area of research could focus on developing more efficient synthesis methods for this compound. Additionally, research could focus on exploring the potential use of this compound in other fields such as materials science.
Synthesis Methods
The synthesis of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide involves the reaction of 2-hydroxy-6-methylquinoline with 3-nitrobenzoyl chloride and o-toluidine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography to obtain pure this compound. The yield of the reaction is around 60-70%.
Scientific Research Applications
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3-nitro-N-(o-tolyl)benzamide has a wide range of potential applications in scientific research. It has been studied for its anticancer properties, as it has been shown to inhibit the growth of various cancer cell lines. This compound has also been studied for its antimicrobial properties, as it has been shown to be effective against various bacterial strains. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions.
Properties
IUPAC Name |
N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-(2-methylphenyl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O4/c1-16-10-11-22-19(12-16)13-20(24(29)26-22)15-27(23-9-4-3-6-17(23)2)25(30)18-7-5-8-21(14-18)28(31)32/h3-14H,15H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFYLIOSQWMOXRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C3=CC=CC=C3C)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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